(1R)-1-Methylpropyl-4-methylbenzenesulfonate
Overview
Description
(1R)-1-Methylpropyl-4-methylbenzenesulfonate, also known as p-toluenesulfonyl isobutyl chloride or Ts-Cl, is a chemical compound widely used in organic synthesis as a protecting group for amines and alcohols. Its unique properties make it an essential tool for pharmaceutical and chemical industries.
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis of Alkylidenecyclopropanes : (1R)-1-Methylpropyl-4-methylbenzenesulfonate is crucial in the synthesis of alkylidenecyclopropanes, enabling access to a variety of alicyclic systems through metal-catalyzed carbocyclization and cycloisomerization reactions. This process is noted for its practicality, economy, and scalability (Ojo et al., 2014).
Stereochemistry and Synthesis
- Stereoselective NH-transfer : The compound has been used in the stereoselective NH-transfer process, resulting in products like (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl (R)-4-methylbenzenesulfonimidate. This process demonstrates complete stereocontrol and high enantiocontrol, contributing significantly to stereochemistry studies (Tota et al., 2022).
Molecular Structure Analysis
- Ab Initio Molecular Orbital Study : The 4-methylbenzenesulfonate anion, a related compound, was studied using ab initio quantum chemical methods. This research provided valuable insights into the molecular structure, vibrational modes, and internal dynamics of the anion, contributing to a deeper understanding of the compound's properties (Ristova et al., 1999).
Reactivity with Nucleophiles
- Study of Reactivity : The compound's reactivity with different classes of nucleophiles (alcohols, amines, thiols, and malonates) was systematically studied. This research provides insights into the compound's chemical behavior and potential applications in synthetic chemistry (Forcellini et al., 2015).
Solid-State Chemistry
- Solid-State Oxidation Studies : Research involving the solid-state oxidation of 1,1,3,3-tetramethylguanidinium 4-methylbenzenesulfonate offers insights into the structural transformations and molecular interactions within the compound, enhancing our understanding of solid-state chemistry processes (Kaupang et al., 2013).
Charge Transfer Complexes
- Synthesis and Biological Studies : Charge transfer complexes involving 4-methylbenzenesulfonate have been synthesized and studied for their biological activities. Such research explores the interaction of these complexes with DNA and their potential as antioxidants, contributing to the field of biochemistry (Vadivelan et al., 2015).
properties
IUPAC Name |
[(2R)-butan-2-yl] 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3/t10-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYHWQTQILBGWRN-SNVBAGLBSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)OS(=O)(=O)C1=CC=C(C=C1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C)OS(=O)(=O)C1=CC=C(C=C1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R)-1-Methylpropyl-4-methylbenzenesulfonate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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